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Compound of Interest

Compound Name:
4-Amino-2,3-

difluorobenzotrifluoride

Cat. No.: B055052 Get Quote

Technical Guide: 4-Amino-2,3-
difluorobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4-Amino-
2,3-difluorobenzotrifluoride, a key intermediate in modern pharmaceutical and agrochemical

synthesis.

Core Physical and Chemical Properties
4-Amino-2,3-difluorobenzotrifluoride (CAS No. 123950-46-9) is a substituted aniline

derivative. The presence of both fluorine atoms and a trifluoromethyl group significantly

influences its chemical reactivity and physical characteristics, making it a valuable building

block in the synthesis of complex molecules.[1][2]

Data Presentation: Physical Property Summary
The following table summarizes the key physical properties of 4-Amino-2,3-
difluorobenzotrifluoride. It is important to note that some of the available data is based on

computational predictions and should be confirmed by experimental analysis for critical

applications.
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Property Value Source

Molecular Formula C₇H₄F₅N PubChem[2]

Molecular Weight 197.11 g/mol PubChem[2]

Melting Point No experimental data found.

Boiling Point No experimental data found.

Density 1.474 ± 0.06 g/cm³ (Predicted) ChemBlink[3]

Solubility in Water 0.061 g/L at 25 °C (Predicted) ChemBlink[3]

Flash Point 76.9 ± 18.0 °C (Predicted) ChemBlink[3]

IUPAC Name
2,3-difluoro-4-

(trifluoromethyl)aniline
PubChem[2]

Role in Drug Development and Chemical Synthesis
Fluorinated compounds play a crucial role in modern drug discovery. The introduction of

fluorine atoms into a molecule can significantly enhance its metabolic stability, lipophilicity, and

binding affinity to target proteins.[1] 4-Amino-2,3-difluorobenzotrifluoride serves as a vital

pharmaceutical intermediate for introducing these fluorinated moieties into drug candidates,

thereby improving their pharmacokinetic and pharmacodynamic profiles.[1] Its structural

analogs are known to be precursors in the synthesis of Active Pharmaceutical Ingredients

(APIs) for a range of therapeutic areas.[4]

Experimental Protocols
Detailed experimental protocols for determining the physical properties of 4-Amino-2,3-
difluorobenzotrifluoride are not readily available in the public domain. However, standard

laboratory procedures can be employed.

Melting Point Determination (General Protocol)
A calibrated melting point apparatus would be used. A small, dry sample of 4-Amino-2,3-
difluorobenzotrifluoride is packed into a capillary tube. The tube is placed in the apparatus,
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and the temperature is increased at a slow, controlled rate. The temperature range from which

the substance begins to melt to when it is completely liquid is recorded as the melting point.

Boiling Point Determination (General Protocol for
Distillation)
For the determination of the boiling point, a distillation setup would be assembled. The

compound is heated in a flask, and the temperature of the vapor that distills is measured by a

thermometer placed at the vapor outlet. The constant temperature observed during the

distillation of the pure liquid is its boiling point at the given atmospheric pressure.

Density Measurement (General Protocol)
A pycnometer or a digital density meter would be used for accurate density measurement. The

mass of the empty, dry pycnometer is determined. It is then filled with the substance, and the

mass is measured again. The volume of the pycnometer is known, allowing for the calculation

of the density (mass/volume).

Solubility Testing (General Protocol)
A known amount of 4-Amino-2,3-difluorobenzotrifluoride would be added to a specific

volume of a solvent (e.g., water, ethanol, DMSO) at a constant temperature. The mixture is

agitated until saturation is reached. The concentration of the dissolved substance in the

saturated solution is then determined, typically by spectroscopic or chromatographic methods,

to quantify its solubility.

Synthetic Workflow
While a specific, detailed synthesis protocol for 4-Amino-2,3-difluorobenzotrifluoride is not

publicly available, a general synthetic route can be inferred from patents for structurally related

compounds. A common method for the synthesis of fluorinated anilines involves the amination

of a corresponding polyfluorinated benzotrifluoride. The following diagram illustrates a

plausible, generalized workflow for its synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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